Cas no 1502580-43-9 (2-Oxaspiro[3.5]nonan-7-amine)

• Product Name: 2-Oxaspiro[3.5]nonan-7-amine
• CAS No: 1502580-43-9
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD30477018
• CID: 4602678
• PubChem ID: 83479113
• Update Time: 2025-10-29

2-Oxaspiro[3.5]nonan-7-amine Chemical and Physical Properties

Names and Identifiers

• 2-oxaspiro[3.5]nonan-7-amine
• SB22253
• SY219248
• EN300-319183
• F2147-8604
• CS-0056944
• P20404
• AT10523
• 1502580-43-9
• CKC58043
• AS-79181
• AKOS023200952
• SCHEMBL16761834
• ARQNRYRGUMKTJV-UHFFFAOYSA-N
• MFCD30477018
• 2-Oxaspiro[3.5]nonan-7-amine

• MDL： MFCD30477018
• Inchi： 1S/C8H15NO/c9-7-1-3-8(4-2-7)5-10-6-8/h7H,1-6,9H2
• InChI Key： ARQNRYRGUMKTJV-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CCC(CC2)N

Computed Properties

• Exact Mass: 141.115364102 g/mol
• Monoisotopic Mass: 141.115364102 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.2
• Molecular Weight: 141.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on 2-Oxaspiro[3.5]nonan-7-amine

Introduction to 2-Oxaspiro[3.5]nonan-7-amine (CAS No. 1502580-43-9)

The compound 2-Oxaspiro[3.5]nonan-7-amine (CAS No. 1502580-43-9) is a unique organic molecule with a spirocyclic structure, making it an interesting subject in both academic and industrial research. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, typically a heteroatom such as oxygen or nitrogen. In this case, the spiro structure is formed by a six-membered ring and a seven-membered ring, with the oxygen atom serving as the bridgehead.

Chemical Properties and Structure

2-Oxaspiro[3.5]nonan-7-amine has a molecular formula of C9H17NO and a molecular weight of 149.24 g/mol. Its structure consists of a six-membered lactam ring fused to a seven-membered amine-containing ring via an oxygen atom. The compound is known for its stability and unique electronic properties, which make it suitable for various applications in organic synthesis and materials science.

Synthesis and Applications

The synthesis of 2-Oxaspiro[3.5]nonan-7-amine typically involves multi-step reactions, often starting from readily available starting materials such as amino alcohols or cyclic ketones. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing the number of steps and improving yield.

One of the most promising applications of this compound is in the field of drug discovery. Due to its spirocyclic structure, 2-Oxaspiro[3.5]nonan-7-amine exhibits unique pharmacokinetic properties, making it a valuable intermediate in the development of bioactive molecules. Researchers have explored its potential as an anti-inflammatory agent, with studies showing promising results in reducing inflammation in preclinical models.

In addition to its pharmaceutical applications, 2-Oxaspiro[3.5]nonan-7-amine has found use in polymer chemistry as a building block for constructing advanced materials with tailored properties. Its ability to form strong hydrogen bonds makes it an ideal candidate for creating high-performance polymers with applications in electronics and biotechnology.

Recent Research Developments

Recent studies have focused on optimizing the synthesis of 2-Oxaspiro[3.5]nonan-7-amine using green chemistry principles, aiming to reduce environmental impact while maintaining high yields. Researchers have also investigated its role as a chiral catalyst in asymmetric synthesis, demonstrating its potential in enantioselective reactions.

Furthermore, the compound has been explored for its potential in drug delivery systems due to its ability to encapsulate bioactive molecules within its spirocyclic structure. This property could lead to innovative drug delivery mechanisms with improved efficacy and reduced side effects.

Conclusion

Overall, 2-Oxaspiro[3.5]nonan-7-amine (CAS No. 1502580-43-9) is a versatile compound with significant potential across multiple fields, from pharmaceuticals to materials science. Its unique structure and properties continue to inspire innovative research directions, ensuring its relevance in both academic and industrial settings for years to come.